Cas no 923685-14-7 (N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 923685-14-7
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5840181
• PubChem ID: 18568196
• Update Time: 2025-06-08

N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• 923685-14-7
• F2202-0999
• AKOS004951895
• N-(4-(2-oxo-2-(p-tolylamino)ethyl)thiazol-2-yl)furan-2-carboxamide
• N-(4-{[(4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C17H15N3O3S/c1-11-4-6-12(7-5-11)18-15(21)9-13-10-24-17(19-13)20-16(22)14-3-2-8-23-14/h2-8,10H,9H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： QEETZGYTNDTJOB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CC(NC2=CC=C(C)C=C2)=O)=CS1)=O

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Introduction to N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923685-14-7)

N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 923685-14-7, represents a fusion of heterocyclic and carbamoyl functionalities, making it a promising candidate for various biological applications. The presence of a thiazole ring and a furan moiety in its molecular structure suggests potential interactions with biological targets, which has been a focus of recent research endeavors.

The compound's name, N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, provides a detailed insight into its chemical architecture. The 4-methylphenyl group introduces a methyl-substituted benzene ring, which can influence the compound's electronic and steric properties. This aromatic ring is further functionalized with a carbamoylmethyl group, linking it to the core structure. The core itself consists of a 1,3-thiazole ring connected to a furan moiety via an amide bond. This unique arrangement of functional groups makes the compound an intriguing subject for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. Thiazole and furan derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound in question combines these heterocyclic systems with additional functionalities that may enhance its pharmacological profile. Specifically, the amide linkage not only provides stability but also allows for further derivatization, enabling researchers to fine-tune its biological activity.

The synthesis of N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the thiazole ring typically begins with the condensation of thioamides or thiol compounds with appropriate electrophiles. Subsequent functionalization with the furan moiety and the carbamoylmethyl group follows, often involving nucleophilic substitution or condensation reactions. The final step involves forming the amide bond between the carboxylic acid group and the nitrogen atom of the thiazole ring.

The structural features of this compound make it particularly interesting for investigating interactions with biological targets such as enzymes and receptors. The presence of both hydrophobic aromatic rings and polar functional groups suggests that it may be capable of binding to proteins in a manner that modulates their activity. This has led to its exploration as a potential lead compound in drug discovery programs targeting various diseases.

Recent studies have begun to elucidate the pharmacological potential of N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide by examining its interactions with model biological systems. Preliminary data indicate that this compound exhibits notable activity against certain enzymes implicated in inflammatory pathways. The exact mechanism of action remains under investigation, but early findings suggest that it may interfere with key enzymatic processes by competing with natural substrates or altering enzyme conformation.

The< strong>thiazole-< strong>furan core structure is particularly noteworthy for its ability to engage with biological targets in multiple ways. The aromatic rings can participate in π-stacking interactions with hydrophobic pockets in proteins, while the polar functional groups can form hydrogen bonds or engage in electrostatic interactions. This dual mode of interaction could enhance binding affinity and selectivity, making the compound a valuable tool for developing targeted therapies.

In addition to its enzymatic activity, N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide has shown promise in preliminary cell-based assays. These assays have revealed potential effects on cellular proliferation and viability, suggesting that it may have therapeutic applications in areas such as oncology or immunomodulation. Further research is needed to fully characterize these effects and determine their clinical relevance.

The development of new pharmaceuticals relies heavily on the availability of high-quality synthetic methodologies. For N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, optimizing synthetic routes is crucial for ensuring scalability and cost-effectiveness. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing waste and improving yields. These innovations are essential for translating laboratory discoveries into viable drug candidates.

The future direction of research on this compound will likely involve both structural optimization and detailed pharmacological characterization. By modifying specific functional groups or exploring analogues with different substituents, researchers can uncover new biological activities or enhance existing ones. Collaborative efforts between synthetic chemists and biologists will be key to unlocking the full potential of this promising molecule.

In conclusion, N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No.< strong>923685-14-7) represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of heterocyclic moieties and functionalized aromatic rings positions it as a valuable candidate for further exploration in drug discovery programs targeting various diseases.